Cas no 2436760-76-6 (ZK824859 hydrochloride)

• Product Name: ZK824859 hydrochloride
• CAS No: 2436760-76-6
• MF: C₂₃H₂₃ClF₂N₂O₄
• MW: 464.889532327652
• CID: 6788504
• PubChem ID: 137333452
• Update Time: 2025-07-09

ZK824859 hydrochloride Chemical and Physical Properties

Names and Identifiers

• MS-28565
• EX-A2865A
• AKOS040740618
• G17303
• (R)-2-((6-((3'-(Aminomethyl)-5-methyl-[1,1'-biphenyl]-3-yl)oxy)-3,5-difluoropyridin-2-yl)oxy)butanoic acid hydrochloride
• HY-114330A
• ZK824859 hydrochloride
• Z4561943571
• ZK824859 hydrochloride (2271122-53-1 free base)
• T13409L
• 2436760-76-6
• CS-0085653
• (2R)-2-[6-[3-[3-(aminomethyl)phenyl]-5-methylphenoxy]-3,5-difluoropyridin-2-yl]oxybutanoic acid;hydrochloride

• Inchi： 1S/C23H22F2N2O4.ClH/c1-3-20(23(28)29)31-22-19(25)11-18(24)21(27-22)30-17-8-13(2)7-16(10-17)15-6-4-5-14(9-15)12-26;/h4-11,20H,3,12,26H2,1-2H3,(H,28,29);1H/t20-;/m1./s1
• InChI Key： XACCKEPNGBUXQW-VEIFNGETSA-N
• SMILES： Cl.FC1=CC(=C(N=C1O[C@@H](C(=O)O)CC)OC1C=C(C)C=C(C=1)C1C=CC=C(CN)C=1)F

Computed Properties

• Exact Mass: 464.1314412g/mol
• Monoisotopic Mass: 464.1314412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 584
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7Ų

Additional information on ZK824859 hydrochloride

Comprehensive Overview of ZK824859 Hydrochloride (CAS No. 2436760-76-6): Mechanism, Applications, and Research Insights

ZK824859 hydrochloride (CAS No. 2436760-76-6) is a chemically synthesized small-molecule compound that has garnered significant attention in biomedical research due to its potential therapeutic applications. As a derivative of the parent compound ZK824859, its hydrochloride salt form enhances solubility and bioavailability, making it a preferred choice for in vitro and in vivo studies. Researchers are particularly interested in its kinase inhibition properties, which may play a role in modulating cellular signaling pathways implicated in various diseases.

The compound's molecular structure features a unique scaffold designed to target specific protein-protein interactions (PPIs) or enzymatic activities. Recent studies highlight its potential in cancer research, where it has shown promise in preclinical models for inhibiting tumor growth. This aligns with the growing demand for targeted therapies that minimize off-target effects—a hot topic in precision medicine. Additionally, its pharmacokinetic profile has been optimized to improve drug delivery efficiency, a critical factor in modern pharmaceutical development.

In the context of neurodegenerative diseases, ZK824859 hydrochloride has been explored for its ability to cross the blood-brain barrier (BBB), a major challenge in CNS drug discovery. This property makes it a valuable tool for investigating conditions like Alzheimer's and Parkinson's disease, where neuroinflammation and oxidative stress are key pathological drivers. The compound's anti-inflammatory effects further broaden its applicability to autoimmune disorders, another area of intense research focus.

From a synthetic chemistry perspective, the preparation of ZK824859 hydrochloride involves multi-step organic reactions, often employing catalysis techniques to achieve high yields and purity. Analytical methods such as HPLC and mass spectrometry are routinely used for quality control, ensuring batch-to-batch consistency—a critical requirement for translational research. The compound's stability under various storage conditions has also been documented, addressing common concerns in laboratory handling.

Current trends in AI-driven drug discovery have further amplified interest in compounds like ZK824859 hydrochloride. Computational models predict its binding affinity to novel targets, accelerating hit-to-lead optimization. This synergy between wet-lab experiments and in silico screening exemplifies the future of biopharmaceutical innovation. Moreover, its inclusion in chemical libraries for high-throughput screening underscores its versatility as a research reagent.

Ethical considerations in animal testing have prompted researchers to explore alternative models such as organ-on-a-chip systems for evaluating ZK824859 hydrochloride. These advancements align with the global push toward 3R principles (Replacement, Reduction, Refinement) in science. Concurrently, the compound's structure-activity relationship (SAR) data is being leveraged to design next-generation analogs with improved therapeutic indices.

For investigators seeking protocols for ZK824859 hydrochloride, standardized methods are available for cell-based assays and animal studies. Its IC50 values against various kinases are frequently cited in scientific literature, providing benchmarks for experimental design. Open-access repositories like PubChem and ChEMBL offer additional physicochemical data, facilitating cross-disciplinary collaboration.

As the scientific community continues to unravel the full potential of ZK824859 hydrochloride, its role in drug repurposing initiatives gains traction. The compound's multi-target engagement profile makes it a candidate for combination therapies, particularly in addressing drug resistance in chronic diseases. With ongoing clinical trials exploring related compounds, the translational relevance of this molecule is expected to grow exponentially.